Cas no 1248372-39-5 (2-[methyl(thiolan-3-yl)amino]benzoic acid)

• Product Name: 2-[methyl(thiolan-3-yl)amino]benzoic acid
• CAS No: 1248372-39-5
• MF: C₁₂H₁₅NO₂S
• MW: 237.31800198555
• CID: 5557795
• Update Time: 2025-11-05

2-[methyl(thiolan-3-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[methyl(tetrahydro-3-thienyl)amino]-
• 2-[methyl(thiolan-3-yl)amino]benzoic acid

• Inchi： 1S/C12H15NO2S/c1-13(9-6-7-16-8-9)11-5-3-2-4-10(11)12(14)15/h2-5,9H,6-8H2,1H3,(H,14,15)
• InChI Key： SDQDZIVBLMEIBQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N(C)C1CCSC1

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 411.3±40.0 °C(Predicted)
• pka: 2.50±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-[methyl(thiolan-3-yl)amino]benzoic acid

Comprehensive Analysis of 2-[methyl(thiolan-3-yl)amino]benzoic acid (CAS No. 1248372-39-5): Properties, Applications, and Industry Insights

The compound 2-[methyl(thiolan-3-yl)amino]benzoic acid (CAS No. 1248372-39-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, combining a benzoic acid backbone with a thiolan-3-yl moiety, makes it a versatile intermediate for synthesizing bioactive compounds. This article delves into its molecular characteristics, potential applications, and relevance to current scientific trends, addressing common queries such as "What is 2-[methyl(thiolan-3-yl)amino]benzoic acid used for?" and "How is CAS 1248372-39-5 synthesized?".

From a structural perspective, 2-[methyl(thiolan-3-yl)amino]benzoic acid features a methylamino linkage bridging the aromatic ring and the thiolane heterocycle. This configuration imparts distinct electronic properties, influencing its reactivity and solubility. Researchers have explored its role in drug discovery, particularly as a scaffold for enzyme inhibitors and receptor modulators. Recent studies highlight its potential in targeting inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents—a hot topic in precision medicine.

Synthetic routes to CAS 1248372-39-5 often involve amide coupling or reductive amination strategies. Optimizing yield and purity remains a focus, as evidenced by frequent searches like "efficient synthesis of 2-[methyl(thiolan-3-yl)amino]benzoic acid." Advances in green chemistry have also prompted investigations into solvent-free or catalytic methods, resonating with industry shifts toward sustainable synthesis.

Beyond pharmaceuticals, this compound’s chelating ability sparks interest in material science, particularly for designing metal-organic frameworks (MOFs). Such applications tie into broader discussions about energy storage and carbon capture—areas dominating academic and commercial R&D. Analytical techniques like HPLC and NMR are critical for characterizing 2-[methyl(thiolan-3-yl)amino]benzoic acid, addressing quality control challenges noted in forums.

Regulatory and safety profiles of 1248372-39-5 adhere to standard organic compound guidelines, with no significant hazards reported. However, proper handling protocols are emphasized in lab safety literature, reflecting user concerns about "storage conditions for CAS 1248372-39-5." Stability studies suggest compatibility with common excipients, supporting its formulation potential.

In conclusion, 2-[methyl(thiolan-3-yl)amino]benzoic acid exemplifies the intersection of medicinal chemistry and industrial innovation. Its multifaceted utility—from drug development to advanced materials—positions it as a compound of enduring relevance. As research evolves, so too will its applications, answering emerging questions like "Can 1248372-39-5 be used in biologics?"—a testament to its dynamic scientific footprint.